Cas no 97602-72-7 (Methyl 2-methyl-1H-imidazole-5-carboxylate)

Methyl 2-methyl-1H-imidazole-5-carboxylate structure

97602-72-7 structure

Product Name:Methyl 2-methyl-1H-imidazole-5-carboxylate

CAS No:97602-72-7

MF:C₆H₈N₂O₂

MW:140.139921188354

MDL:MFCD06203995

CID:801259

PubChem ID:13432302

Update Time:2024-10-25

Methyl 2-methyl-1H-imidazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

- 1H-Imidazole-5-carboxylicacid, 2-methyl-, methyl ester
- 1H-Imidazole-4-carboxylicacid,2-methyl-,methylester(9CI)
- methyl 2-methyl-1H-imidazole-5-carboxylate
- methyl 2-methyl-1H-imidazole-4-carboxylate
- 2-METHYL-1H-IMIDAZOLE-4-CARBOXYLIC ACID METHYL ESTER
- 1H-Imidazole-4-carboxylic acid, 2-methyl-, methyl ester
- WPPRAPIAKXDXIP-UHFFFAOYSA-N
- methyl 2-methylimidazole-4-carboxylate
- NE55823
- AK311834
- Z1350606456
- 1H-Imidazole-4-carboxylic acid, 2-methyl-, methyl ester (9CI)
- Methyl 2-methyl-1H-imidazole-5-carboxylate (ACI)
- 2-Methylimidazole-4-carboxylic acid methyl ester
- C77526
- AKOS011535671
- CS-0139284
- 97602-72-7
- Z969202498
- methyl2-methyl-1H-imidazole-5-carboxylate
- XDA60272
- DTXSID90540622
- BS-13314
- EN300-85495
- MFCD06203995
- SCHEMBL692975
- Methyl 2-methyl-1H-imidazole-5-carboxylate
- MDL： MFCD06203995
- Inchi： 1S/C6H8N2O2/c1-4-7-3-5(8-4)6(9)10-2/h3H,1-2H3,(H,7,8)
- InChI Key： WPPRAPIAKXDXIP-UHFFFAOYSA-N
- SMILES： O=C(C1NC(C)=NC=1)OC

Computed Properties

Exact Mass: 140.058577502g/mol
Monoisotopic Mass: 140.058577502g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 2
Complexity: 138
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 55
XLogP3: 0.6

Methyl 2-methyl-1H-imidazole-5-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-AG560-100mg	Methyl 2-methyl-1H-imidazole-5-carboxylate	97602-72-7	95%	100mg	562CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-AG560-250mg	Methyl 2-methyl-1H-imidazole-5-carboxylate	97602-72-7	95%	250mg	1159CNY	2021-05-07
TRC	M355870-10mg	Methyl 2-methyl-1H-imidazole-5-carboxylate	97602-72-7		10mg	$ 50.00	2022-06-03
TRC	M355870-50mg	Methyl 2-methyl-1H-imidazole-5-carboxylate	97602-72-7		50mg	$ 185.00	2022-06-03
TRC	M355870-100mg	Methyl 2-methyl-1H-imidazole-5-carboxylate	97602-72-7		100mg	$ 295.00	2022-06-03
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-AG560-200mg	Methyl 2-methyl-1H-imidazole-5-carboxylate	97602-72-7	95%	200mg	604.0CNY	2021-07-18
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-AG560-50mg	Methyl 2-methyl-1H-imidazole-5-carboxylate	97602-72-7	95%	50mg	241.0CNY	2021-07-18
Chemenu	CM363187-250mg	Methyl 2-methyl-1H-imidazole-4-carboxylate	97602-72-7	95%+	250mg	$***	2023-05-04
Chemenu	CM363187-1g	Methyl 2-methyl-1H-imidazole-4-carboxylate	97602-72-7	95%+	1g	$***	2023-05-04
abcr	AB465804-250 mg	Methyl 2-methyl-1H-imidazole-4-carboxylate, 95%; .	97602-72-7	95%	250MG	€595.00	2023-07-18

Methyl 2-methyl-1H-imidazole-5-carboxylate Production Method

Production Method 1

1457-58-5

97602-72-7

Reaction Conditions

1.1 Reagents: Sulfuric acid Solvents: Methanol ; > 1 min, rt; rt → reflux; 24 h, reflux
1.2 Reagents: Sulfuric acid ; reflux; 24 h, reflux; reflux → rt
1.3 Reagents: Sodium hydroxide Solvents: Water ; pH 9, rt

Reference

: Preparation of heterocyclyl-butanamide derivatives as Tankyrase inhibitors

, World Intellectual Property Organization, , ,

Production Method 2

1457-58-5

97602-72-7

Reaction Conditions

1.1 Reagents: Hydrochloric acid Solvents: Methanol ; 12 h, 80 °C
1.2 Reagents: Sodium bicarbonate Solvents: Water ; pH 8

Reference

: Preparation of carboxamides as calpain modulators and therapeutic uses thereof

, World Intellectual Property Organization, , ,

Production Method 3

22059-22-9

922-67-8

97602-72-7

Reaction Conditions

1.1 Solvents: Methanol ; 4 h, reflux

Reference

: Imidazotriazine derivatives as PDE10 inhibitors and their preparation

, World Intellectual Property Organization, , ,

Production Method 4

586966-00-9

97602-72-7

Reaction Conditions

Reference

: Product class 3: imidazoles

Grimmett, M. R., Science of Synthesis, 2002, 12, 325-528

Production Method 5

97602-58-9

97602-72-7

Reaction Conditions

1.1 Solvents: Methanol

Reference

: Two-step synthesis of imidazoles from activated alkynes

Casey, Michael; Moody, Christopher J.; Rees, Charles W.; Young, Richard G., Journal of the Chemical Society, 1985, (1985), 741-5

Production Method 6

97602-72-7

Reaction Conditions

Reference

: Preparation of bicyclic heteroaromatic amide compounds and uses thereof

, World Intellectual Property Organization, , ,

Methyl 2-methyl-1H-imidazole-5-carboxylate Raw materials

Methyl 2-methyl-1H-imidazole-5-carboxylate Preparation Products

Methyl 2-methyl-1H-imidazole-5-carboxylate (97602-72-7)

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